Cas no 59068-09-6 (Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester)

Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester structure
59068-09-6 structure
Product Name:Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
CAS No:59068-09-6
MF:C19H38O4
MW:330.502626895905
CID:339972
PubChem ID:71443177
Update Time:2025-04-19

Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
    • [3-(2-ethylhexoxy)-2-hydroxypropyl] 2-ethylhexanoate
    • 59068-09-6
    • DTXSID10852012
    • 3-[(2-ETHYLHEXYL)OXY]-2-HYDROXYPROPYL 2-ETHYLHEXANOATE
    • Inchi: 1S/C19H38O4/c1-5-9-11-16(7-3)13-22-14-18(20)15-23-19(21)17(8-4)12-10-6-2/h16-18,20H,5-15H2,1-4H3
    • InChI Key: POLJYMNBDMYBIF-UHFFFAOYSA-N
    • SMILES: O(CC(COC(C(CC)CCCC)=O)O)CC(CC)CCCC

Computed Properties

  • Exact Mass: 330.27714
  • Monoisotopic Mass: 330.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester Related Literature

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